Cas no 2138088-32-9 (6-(3-Fluoropyrrolidin-1-yl)spiro[4.5]decan-8-ol)

• Product Name: 6-(3-Fluoropyrrolidin-1-yl)spiro[4.5]decan-8-ol
• CAS No: 2138088-32-9
• MF: C₁₄H₂₄FNO
• MW: 241.344867706299
• CID: 6232971
• PubChem ID: 165716974
• Update Time: 2025-10-24

6-(3-Fluoropyrrolidin-1-yl)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138088-32-9
• 6-(3-fluoropyrrolidin-1-yl)spiro[4.5]decan-8-ol
• EN300-1161746
• 6-(3-Fluoropyrrolidin-1-yl)spiro[4.5]decan-8-ol

• Inchi： 1S/C14H24FNO/c15-11-4-8-16(10-11)13-9-12(17)3-7-14(13)5-1-2-6-14/h11-13,17H,1-10H2
• InChI Key： RLYGORVPEJPYKS-UHFFFAOYSA-N
• SMILES： FC1CCN(C1)C1CC(CCC21CCCC2)O

Computed Properties

• Exact Mass: 241.18419255g/mol
• Monoisotopic Mass: 241.18419255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-(3-Fluoropyrrolidin-1-yl)spiro[4.5]decan-8-ol

Introduction to 6-(3-Fluoropyrrolidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138088-32-9)

6-(3-Fluoropyrrolidin-1-yl)spiro[4.5]decan-8-ol, identified by its CAS number 2138088-32-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique spirocyclic structure and fluorinated pyrrolidine moiety, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents.

The spiro[4.5]decan-8-ol core of this compound contributes to its structural complexity and versatility, making it a valuable scaffold for drug design. The presence of a fluoropyrrolidin-1-yl group introduces specific electronic and steric properties that can influence the compound's interactions with biological targets. These features are particularly relevant in the context of modern drug discovery, where targeted modulation of biological pathways is essential for achieving therapeutic efficacy.

In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The fluoropyrrolidin-1-yl moiety in 6-(3-fluoropyrrolidin-1-yl)spiro[4.5]decan-8-ol is no exception, offering a promising platform for the development of next-generation pharmaceuticals.

The synthesis of 6-(3-fluoropyrrolidin-1-yl)spiro[4.5]decan-8-ol involves sophisticated organic transformations that highlight the expertise required in medicinal chemistry. The spirocyclic structure, formed by the intersection of two cyclic moieties, necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct this complex framework efficiently.

The pharmacological potential of 6-(3-fluoropyrrolidin-1-yl)spiro[4.5]decan-8-ol has been explored in various preclinical studies. Its unique structural features suggest applications in multiple therapeutic areas, including central nervous system disorders, oncology, and inflammatory diseases. The fluorine atom's electronic properties can fine-tune the compound's binding interactions with enzymes and receptors, potentially leading to improved drug-like characteristics such as selectivity and duration of action.

One of the most compelling aspects of this compound is its ability to modulate key biological pathways involved in disease progression. For instance, studies have indicated that derivatives of spirocyclic compounds can exhibit potent activity against enzymes implicated in neurodegenerative diseases. The fluoropyrrolidin-1-yl group may enhance these effects by improving binding affinity and reducing metabolic degradation.

The role of computational chemistry in the optimization of 6-(3-fluoropyrrolidin-1-yl)spiro[4.5]decan-8-ol cannot be overstated. Molecular modeling techniques have been instrumental in predicting the compound's behavior in biological systems and guiding the design of more effective derivatives. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce experimental costs.

In conclusion, 6-(3-fluoropyrrolidin-1-y)spiro[4.5]decan-8-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation and development. As research in this field continues to evolve, compounds like 6-(3-fluoropyrrolidin-1-y)spiro[4.5]decan-8-ol are poised to play a crucial role in the discovery of novel therapeutic agents that address unmet medical needs.